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Compound of Interest

Compound Name: SH-Tripeptide-4

Cat. No.: B15177830 Get Quote

A Note to the Reader: The request specified information regarding "SH-Tripeptide-4." While

"SH-Tripeptide-4" is a recognized cosmetic ingredient (INCI name), there is a notable lack of

publicly available scientific literature detailing its specific molecular structure, mechanism of

action, and quantitative data in the context of regenerative medicine. The "SH" designation

likely indicates "synthetic human," but without further information, providing detailed,

scientifically-backed application notes and protocols is not feasible.

However, the field of regenerative medicine has extensively studied another tripeptide with

profound therapeutic effects: GHK-Cu (Copper Tripeptide-1). Given its well-documented role in

tissue regeneration and wound healing, this report will focus on GHK-Cu as a representative

and thoroughly researched therapeutic tripeptide. The principles, protocols, and data presented

here for GHK-Cu are foundational to understanding the potential applications of similar

tripeptides in regenerative medicine.

Application Notes for GHK-Cu (Copper Tripeptide-1)
Introduction:

GHK-Cu is a naturally occurring copper-binding peptide with the amino acid sequence glycyl-L-

histidyl-L-lysine. It was first isolated from human plasma and has demonstrated a wide range of

regenerative and protective actions.[1][2] Its ability to modulate tissue remodeling, stimulate the

synthesis of extracellular matrix components, and exert anti-inflammatory and antioxidant

effects makes it a compelling therapeutic agent in regenerative medicine.[1][3][4][5]
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Mechanism of Action:

The therapeutic effects of GHK-Cu are multi-faceted. A primary mechanism involves its ability

to chelate and deliver copper ions to cells, which are essential cofactors for enzymes involved

in tissue repair and antioxidant defense, such as lysyl oxidase and superoxide dismutase.[4][6]

GHK-Cu also modulates the expression of numerous genes involved in tissue regeneration.[1]

It can stimulate the synthesis of collagen, elastin, proteoglycans, and glycosaminoglycans,

which are crucial components of the extracellular matrix.[1][3][5] Furthermore, GHK-Cu has

been shown to attract immune and endothelial cells to the site of injury, promoting

angiogenesis and modulating the inflammatory response.[2][5][7]

Key Signaling Pathways:

GHK-Cu influences several key signaling pathways involved in tissue regeneration:

Transforming Growth Factor-β (TGF-β) Pathway: GHK-Cu can upregulate genes in the TGF-

β pathway, which plays a critical role in wound healing, cell differentiation, and extracellular

matrix synthesis.[1]

Integrin and p63 Signaling: In epidermal stem cells, GHK-Cu has been found to increase the

expression of integrins and p63, suggesting a role in maintaining the proliferative potential of

these cells.[2]

Anti-inflammatory Pathways: GHK-Cu can downregulate pro-inflammatory cytokines such as

TNF-α and IL-6, thereby reducing inflammation at the site of injury.[7][8]
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GHK-Cu Signaling Pathways

Therapeutic Applications:

Based on its mechanism of action, GHK-Cu has potential therapeutic applications in:

Wound Healing: Accelerating the healing of acute and chronic wounds, including diabetic

ulcers and ischemic wounds.[1][2][9]

Skin Regeneration: Improving skin elasticity, firmness, and clarity, and reducing fine lines

and wrinkles.[1]

Hair Growth: Increasing hair growth and thickness by enlarging hair follicle size.[1]

Tissue Repair: Promoting the repair of various tissues, including skin, connective tissue,

bone, and nerve tissue.[1][7]

Quantitative Data Summary
The following tables summarize quantitative data from various studies on the effects of GHK-

Cu.

Table 1: In Vitro Effects of GHK-Cu
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Cell Type
Parameter
Measured

Concentration
of GHK-Cu

Result Reference

Human Dermal

Fibroblasts

Collagen

Synthesis
1 nM - 100 nM

Increased

production of

collagen and

elastin.

[1]

Human Dermal

Fibroblasts

Cell Viability

(with LED)
Not specified

12.5-fold

increase in cell

viability.

[1]

Human Dermal

Fibroblasts

bFGF Production

(with LED)
Not specified

230% increase in

basic fibroblast

growth factor.

[1]

Human Dermal

Fibroblasts

Collagen

Synthesis (with

LED)

Not specified

70% increase in

collagen

synthesis.

[1]

Human Umbilical

Vein Endothelial

Cells (HUVECs)

Cell Proliferation
100 µM

(liposomal)

33.1% increased

proliferation rate.
[10]

Human Dermal

Fibroblasts

Collagen IV

Synthesis (with

LMW HA)

1:9 ratio with

LMW HA

25.4 times

increase in

collagen IV

synthesis.

[11]

Table 2: In Vivo and Clinical Effects of GHK-Cu
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Study Type
Parameter
Measured

Treatment
Details

Result Reference

Clinical Trial

(Facial Cream)
Wrinkle Volume

GHK-Cu cream

twice daily for 8

weeks

55.8% reduction

in wrinkle volume

compared to

control.

[1]

Clinical Trial

(Facial Cream)
Wrinkle Depth

GHK-Cu cream

twice daily for 8

weeks

32.8% reduction

in wrinkle depth

compared to

control.

[1]

Clinical Trial

(Facial Cream)

Skin Density and

Thickness

GHK-Cu cream

twice daily for 12

weeks

Increased skin

density and

thickness.

[1]

Clinical Trial

(Thigh Skin)

Collagen

Production

GHK-Cu cream

for 12 weeks

70% of women

showed

improved

collagen

production.

[1]

Animal Model

(Rat Wound

Healing)

Collagen

Deposition

GHK-

incorporated

collagen

dressing

9-fold increase in

collagen.
[1]

Animal Model

(Mouse Scald

Wound)

Wound Healing

Time

GHK-Cu-

liposomes

Shortened to 14

days post-injury.
[10]

Animal Model

(Rat Burn

Wound)

Wound Healing

GHK-Cu-

encapsulated

polymer

84.61% healing

observed.
[9]

Clinical Trial

(Facial Gel)

Subdermal

Collagen/Elastin

Density

GHK-Cu gel for 3

months

Average of 28%

increase in

density.

[12]
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Experimental Protocols
1. Cell Proliferation Assay (CCK-8 Assay)

This protocol is based on the methodology described for assessing the effect of GHK-Cu-

liposomes on the proliferation of Human Umbilical Vein Endothelial Cells (HUVECs).[10]

Start: Seed HUVECs in 96-well plates

Incubate for 24h
in complete medium

Treat cells with GHK-Cu
(e.g., 10, 50, 100 µM)
and controls for 24h

Add 10 µL CCK-8 solution
to each well

Incubate at 37°C for 1-2h

Measure absorbance at 450 nm
using a microplate reader

Analyze data to determine
cell viability and proliferation rate

 

Start: Culture Human Dermal Fibroblasts

Treat cells with GHK-Cu
and/or other agents for a

specified duration

Harvest cells and extract total RNA

Perform reverse transcription to
synthesize cDNA

Perform quantitative PCR (qPCR)
with primers for collagen genes
(e.g., COL1A1, COL4A1) and a

housekeeping gene

Analyze qPCR data using the
ΔΔCt method to determine
relative gene expression

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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